Cas no 2090447-26-8 (2-amino-7-bromo-1H,4H-thieno3,2-dpyrimidin-4-one)

• Product Name: 2-amino-7-bromo-1H,4H-thieno3,2-dpyrimidin-4-one
• CAS No: 2090447-26-8
• MF: C₆H₄BrN₃OS
• MW: 246.084458351135
• MDL: MFCD30668278
• CID: 5239719
• PubChem ID: 137223351
• Update Time: 2026-03-08

2-amino-7-bromo-1H,4H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-d]pyrimidin-4(3H)-one, 2-amino-7-bromo-
• 2-Amino-7-bromothieno[3,2-d]pyrimidin-4(1H)-one
• 2-amino-7-bromo-1H,4H-thieno3,2-dpyrimidin-4-one

• MDL： MFCD30668278
• Inchi： 1S/C6H4BrN3OS/c7-2-1-12-4-3(2)9-6(8)10-5(4)11/h1H,(H3,8,9,10,11)
• InChI Key： RRHWUMAAQLCACI-UHFFFAOYSA-N
• SMILES： C1(N)NC(=O)C2SC=C(Br)C=2N=1

Additional information on 2-amino-7-bromo-1H,4H-thieno3,2-dpyrimidin-4-one

Introduction to 2-amino-7-bromo-1H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 2090447-26-8)

2-amino-7-bromo-1H,4H-thieno[3,2-d]pyrimidin-4-one, identified by its CAS number 2090447-26-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyrimidine class, a structural motif known for its broad biological activity and utility in drug development. The presence of both amino and bromo substituents on the thienopyrimidine core enhances its potential as a pharmacophore, making it a valuable scaffold for designing novel therapeutic agents.

The thieno[3,2-d]pyrimidin-4-one scaffold is particularly intriguing due to its ability to interact with various biological targets. Thienopyrimidines have been extensively studied for their roles in modulating enzyme activity, receptor binding, and DNA interaction. Among these derivatives, 2-amino-7-bromo-1H,4H-thieno[3,2-d]pyrimidin-4-one stands out due to its unique substitution pattern, which may confer distinct pharmacological properties compared to its analogs.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for oncological applications. The thienopyrimidine core is frequently employed in the design of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The bromine atom in 2-amino-7-bromo-1H,4H-thieno[3,2-d]pyrimidin-4-one serves as a key pharmacophoric element that can facilitate interactions with the active sites of these kinases. This substitution pattern has been shown to enhance binding affinity and selectivity, crucial factors for achieving therapeutic efficacy while minimizing off-target effects.

Moreover, the amino group at the 2-position of the thienopyrimidine ring provides a site for further functionalization. This allows for the introduction of additional chemical groups that can modulate solubility, metabolic stability, and cellular uptake. Such modifications are essential for optimizing drug-like properties and improving pharmacokinetic profiles. The versatility of this scaffold makes it an attractive candidate for structure-based drug design and high-throughput screening campaigns.

Recent advancements in computational chemistry have enabled more efficient virtual screening of large compound libraries. The molecular structure of 2-amino-7-bromo-1H,4H-thieno[3,2-d]pyrimidin-4-one has been computationally analyzed to predict its binding interactions with biological targets. These studies suggest that the compound may exhibit inhibitory activity against several kinases implicated in cancer and inflammatory diseases. For instance, preliminary docking studies have indicated potential binding to Janus kinases (JAKs) and vascular endothelial growth factor receptors (VEGFRs), which are known mediators of tumor growth and angiogenesis.

The synthesis of 2-amino-7-bromo-1H,4H-thieno[3,2-d]pyrimidin-4-one involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromine atom at the 7-position is a critical step that demands careful optimization to ensure high yield and purity. Advances in synthetic methodologies have allowed for more efficient routes to this compound, reducing the number of synthetic steps and minimizing byproduct formation. These improvements have been instrumental in scaling up production for both research and clinical development purposes.

In vitro studies have begun to elucidate the biological activity of 2-amino-7-bromo-1H,4H-thieno[3,2-d]pyrimidin-4-one. Initial experiments have demonstrated inhibitory effects on certain kinases at submicromolar concentrations, suggesting potent pharmacological activity. Additionally, cell-based assays have shown modulation of signaling pathways relevant to cancer cell proliferation and survival. These findings underscore the compound's potential as a lead molecule for further development into a novel therapeutic agent.

The role of thienopyrimidine derivatives in addressing unmet medical needs continues to expand beyond oncology. Research is increasingly exploring their applications in neurodegenerative diseases, infectious disorders, and metabolic conditions. The unique structural features of 2-amino-7-bromo-1H,4H-thieno[3,2-d]pyrimidin-4-one, such as the combined amino and bromo substituents, make it a promising candidate for investigating new therapeutic modalities.

As our understanding of disease mechanisms grows more sophisticated, so does the demand for targeted therapies with improved efficacy and safety profiles. The development of 2-amino-7-bromo-1H,4H-thieno[3,2-d]pyrimidin-4-one represents a step forward in this direction. By leveraging cutting-edge synthetic techniques and computational tools alongside rigorous biological evaluation, researchers are paving the way for next-generation pharmaceuticals derived from this versatile scaffold.

In conclusion,2-amino-7-bromo-1H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 2090447-26-8) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique substitution pattern and demonstrated biological activity position it as a valuable scaffold for developing novel therapeutics targeting various diseases. Continued investigation into this molecule promises to yield insights that will advance drug discovery efforts in academia and industry alike.